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Compound of Interest

Compound Name: SS28

Cat. No.: B12427193 Get Quote

Disclaimer: The identifier "SS28" does not correspond to a standard recognized chemical. This

guide is prepared based on the assumption that "SS28" refers to concentrated sulfuric acid, as

suggested by industry documentation (FCX-HS28) pertaining to its bulk handling. Researchers,

scientists, and drug development professionals must verify the identity of any substance before

handling and consult its specific Safety Data Sheet (SDS).

Concentrated sulfuric acid (H₂SO₄) is a highly corrosive and hazardous mineral acid requiring

stringent safety protocols to prevent severe personal injury and damage to laboratory

equipment.[1][2] Adherence to the following personal protective equipment (PPE) guidelines,

handling procedures, and disposal plans is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) for Handling
Concentrated Sulfuric Acid
The selection of appropriate PPE is the first line of defense against the hazards of

concentrated sulfuric acid. The following table summarizes the required PPE for various

laboratory tasks involving this chemical.
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Body Part
Task-Specific PPE

Requirement
Material/Standard Protection Against

Eyes & Face

Minimum: Chemical

splash goggles. High

Splash Potential

(>200ml): Full-face

shield worn over

chemical splash

goggles.[3]

ANSI Z87.1 compliant.

[3]

Chemical splashes,

vapors, and accidental

contact.[1]

Hands

Low Volume/Short

Duration: Double-

gloved nitrile (4 mil) or

neoprene (5 mil)

gloves.[4] High

Volume/Prolonged

Contact: Butyl rubber

or Viton® gloves.[2][3]

ASTM F 903 for

chemical resistance.

[5]

Direct skin contact,

chemical burns, and

absorption.[1]

Body

Minimum: Cotton lab

coat.[6] High Splash

Potential: Acid-

resistant apron over a

lab coat. For bulk

handling, an acid-

resistant suit may be

necessary.[3][7]

Flame-retardant

cotton or other

resistant materials.[6]

Accidental spills and

splashes.[1]

Feet
Closed-toe, chemical-

resistant shoes.[1]
N/A

Spills and splashes

that may reach the

floor.

Respiratory Work must be

conducted in a

certified chemical

fume hood.[2][8] If a

fume hood is not

available or exposure

limits may be

NIOSH (US) or CEN

(EU) approved.[2]

Inhalation of corrosive

and toxic vapors and

mists.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://ehs.umich.edu/wp-content/uploads/2016/02/SulfuricAcid.docx
https://ehs.umich.edu/wp-content/uploads/2016/02/SulfuricAcid.docx
https://www.westlab.com.au/blog/safety-protocols-for-handling-sulfuric-acid-in-laboratories
https://www.safety.duke.edu/sites/default/files/Guidelines%20Sulfuric%20Acid.docx
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SulfuricAcid.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/SulfuricAcid.docx
https://publicportal.fmi.com/sites/publicportal/files/FCX-HS28%20Sulfuric%20Acid%20Bulk%20Handling%20Personal%20Protective%20Equipment%20TS%20(1).pdf
https://www.westlab.com.au/blog/safety-protocols-for-handling-sulfuric-acid-in-laboratories
https://industrialsafetytips.in/ppe-for-chemical-handling-with-example/
https://ehs.umich.edu/wp-content/uploads/2016/02/SulfuricAcid.docx
https://corecheminc.com/safe-handling-guide-sulfuric-acid/
https://industrialsafetytips.in/ppe-for-chemical-handling-with-example/
https://www.westlab.com.au/blog/safety-protocols-for-handling-sulfuric-acid-in-laboratories
https://www.westlab.com.au/blog/safety-protocols-for-handling-sulfuric-acid-in-laboratories
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SulfuricAcid.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sulfuric_acid.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SulfuricAcid.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sulfuric_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


exceeded, a full-face

respirator with acid

gas cartridges is

required.[2][7]

Experimental Protocol: Safe Handling and Dilution of
Concentrated Sulfuric Acid
This protocol outlines the essential steps for safely handling and diluting concentrated sulfuric

acid in a laboratory setting.

1. Preparation and Precautionary Measures:

Ensure that a copy of the sulfuric acid Safety Data Sheet (SDS) is readily accessible.

Verify that an emergency shower and eyewash station are unobstructed and have been

recently tested.[9]

Locate the appropriate chemical spill kit and ensure it is stocked for acid spills (containing a

neutralizer like sodium bicarbonate).[7]

Clearly demarcate the work area and restrict access to authorized personnel only.[9]

Conduct all work within a certified chemical fume hood with the sash at the lowest practical

height.[2][8]

2. Handling and Dispensing:

Transport sulfuric acid in a secondary containment carrier, such as a polyethylene bottle

carrier.[3]

When dispensing, pour the acid from the primary container into a stable secondary container

(e.g., a beaker) before measuring with a graduated cylinder to minimize the risk of spills.[10]

Always use non-metallic spatulas or other implements.[2]

3. Dilution Procedure:
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Crucial Safety Step: Always add acid to water slowly and in small increments, never the

other way around.[3][10] Adding water to acid can generate a violent exothermic reaction,

causing boiling and splashing of the concentrated acid.

Perform the dilution in a flask made of borosilicate glass (e.g., Pyrex®) and place it in a

secondary container or an ice bath to manage the heat generated.

4. Post-Handling and Decontamination:

Upon completion of the work, decontaminate the work surface with a soap and water

solution.[3]

Thoroughly wash any glassware that has come into contact with the acid. The first three

rinses should be collected as hazardous waste.[10]

Wash gloves thoroughly before removal.

Operational and Disposal Plans
Spill Response:

Small Spill (<1 L): Evacuate the immediate area.[2] Wearing appropriate PPE, confine the

spill and neutralize it by slowly applying a suitable absorbent material like sodium

bicarbonate, starting from the outside and working inwards.[4] Do not use combustible

materials like sawdust for absorption.[4]

Large Spill (>1 L): Evacuate the laboratory and alert emergency personnel immediately.[2]

Waste Disposal:

All materials contaminated with sulfuric acid, including spent acid, rinse water, and spill

cleanup materials, must be treated as hazardous waste.[7][11]

Dispose of waste in a designated, properly labeled "Acid Waste" container.

Do not mix sulfuric acid waste with incompatible chemicals, especially bases or organic

materials.[4]
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Visual Guides for Safe Handling
The following diagrams illustrate key workflows for ensuring safety when handling concentrated

sulfuric acid.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Review SDS

Don Appropriate PPE

Prepare Fume Hood

Verify Emergency Equipment

Transport in Secondary Containment

Proceed to Handling

Dispense Acid

Dilute (Acid to Water)

Decontaminate Work Area

Proceed to Cleanup

Dispose of Hazardous Waste

Remove PPE

Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safely Handling Concentrated Sulfuric Acid.
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Task Involving
Concentrated H₂SO₄

High Splash Potential?

Required PPE:
- Full-face shield over goggles

- Acid-resistant apron
- Butyl or Viton® gloves

Yes

Minimum PPE:
- Chemical splash goggles

- Lab coat
- Double nitrile/neoprene gloves

No

Click to download full resolution via product page

Caption: PPE Selection Decision Tree for Sulfuric Acid Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. westlab.com.au [westlab.com.au]

2. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

3. ehs.umich.edu [ehs.umich.edu]

4. safety.duke.edu [safety.duke.edu]

5. publicportal.fmi.com [publicportal.fmi.com]

6. PPE For Chemical Handling With Example [industrialsafetytips.in]

7. Safe Handling Guide: Sulfuric Acid - CORECHEM Inc. [corecheminc.com]

8. chemistry.ucmerced.edu [chemistry.ucmerced.edu]

9. fcx.com [fcx.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12427193?utm_src=pdf-body-img
https://www.benchchem.com/product/b12427193?utm_src=pdf-custom-synthesis
https://www.westlab.com.au/blog/safety-protocols-for-handling-sulfuric-acid-in-laboratories
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SulfuricAcid.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/SulfuricAcid.docx
https://www.safety.duke.edu/sites/default/files/Guidelines%20Sulfuric%20Acid.docx
https://publicportal.fmi.com/sites/publicportal/files/FCX-HS28%20Sulfuric%20Acid%20Bulk%20Handling%20Personal%20Protective%20Equipment%20TS%20(1).pdf
https://industrialsafetytips.in/ppe-for-chemical-handling-with-example/
https://corecheminc.com/safe-handling-guide-sulfuric-acid/
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sulfuric_acid.pdf
https://www.fcx.com/sites/fcx/files/documents/suppliers/sulfuric_acid_handling_policy.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. sop.mcmaster.ca [sop.mcmaster.ca]

11. www-group.slac.stanford.edu [www-group.slac.stanford.edu]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Concentrated Sulfuric Acid (Assumed SS28)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12427193#personal-protective-equipment-for-
handling-ss28]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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